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The following diagram synthesizes findings from the search results to illustrate the insulin signaling pathway

and the specific proteins that Carpachromene influences, based on research in a HepG2 cell model of

insulin resistance (HepG2/IRM) [1].
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The diagram shows that Carpachromene exerts its anti-diabetic effects by enhancing the phosphorylation

and activation of key proteins in the IR/IRS1/PI3K/Akt/GSK3/FoxO1 pathway [1]. This enhanced

signaling leads to improved metabolic outcomes.
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Experimental Data for Carpachromene

The data below is extracted from the 2021 study on Carpachromene using the HepG2/IRM model [1].

Table 1: Key Experimental Findings for Carpachromene in HepG2/IRM Cells

Parameter
Measured

Effect of Carpachromene Experimental Details / Notes

Cell Viability >90% at 6.3-20 µg/mL Cytotoxicity threshold; concentrations up to

20 µg/mL were used for experiments.

Glucose
Concentration

Decreased in a concentration-

and time-dependent manner

e.g., 20 µg/mL reduced glucose to ~1.07

mmol/L after 48h.

Glycogen Content Significantly increased Indicates improved glucose storage.

Protein
Phosphorylation

Increased p/t ratio of IR, IRS1,
PI3K, Akt, GSK3, FoxO1

Demonstrated via Western Blot analysis;
core mechanism of action.

PEPCK Activity Significantly decreased Reduces hepatic gluconeogenesis.

Hexokinase (HK)
Activity

Significantly increased Promotes the first step of intracellular

glucose metabolism.

Experimental Protocol for Key Findings

The primary data for Carpachromene comes from a study that used the following methodology [1]:

Cell Model: Human hepatoma cell line (HepG2) was used to establish an insulin-resistant model

(HepG2/IRM) by treating cells with a low concentration of insulin (0.005 µM) for 24 hours.
Cell Viability Assay: HepG2/IRM cells were treated with Carpachromene (0.4-100 µg/mL) for 48

hours, and viability was assessed to determine non-toxic working concentrations.
Glucose Consumption: HepG2/IRM cells were treated with Carpachromene (5, 10, 20 µg/mL) for

12, 24, 36, and 48 hours, and glucose concentration in the media was measured.
Glycogen Content: The intracellular glycogen content was measured after Carpachromene
treatment.
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Western Blot Analysis: The expression levels of total and phosphorylated proteins (IR, IRS1, PI3K,

Akt, GSK3, FoxO1) were analyzed after Carpachromene treatment.
Enzyme Activity: The activities of phosphoenolpyruvate carboxykinase (PEPCK) and hexokinase

(HK) were estimated using commercial assay kits.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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